1-methyl-6-oxo-N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}-1,6-dihydropyridazine-3-carboxamide

• IUPAC Name: 1-methyl-6-oxo-N-[(3-pyridin-4-ylpyrazin-2-yl)methyl]pyridazine-3-carboxamide
• InChI: InChI=1S/C16H14N6O2/c1-22-14(23)3-2-12(21-22)16(24)20-10-13-15(19-9-8-18-13)11-4-6-17-7-5-11/h2-9H,10H2,1H3,(H,20,24)
• InChI Key: VMMIIQBBHREQKT-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=CC(=N1)C(=O)NCC2=NC=CN=C2C3=CC=NC=C3
• Molecular Formula: C16H14N6O2
• Molecular Weight: 322.32 g/mol

Description

1-methyl-6-oxo-N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}-1,6-dihydropyridazine-3-carboxamide is a useful research compound. Its molecular formula is C16H14N6O2 and its molecular weight is 322.328. The purity is usually 95%.
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Scientific Research Applications

Crystal Engineering Strategies

Research into pyrazinecarboxylic acids and related structures has highlighted the recurrence of carboxylic acid-pyridine supramolecular synthons in their crystal structures. These synthons, characterized by specific hydrogen bonding patterns, facilitate the self-assembly of these compounds into crystalline structures. This understanding aids in crystal engineering strategies, where molecular features are correlated with supramolecular synthons for design purposes (Peddy Vishweshwar et al., 2002).

Synthetic Chemistry Innovations

Synthetic methodologies for producing various pyridazine and pyrazolo[4,3-c]pyridine derivatives have been developed. These synthetic routes offer novel ways to create fused heterocycles, which are important for the development of new pharmaceuticals and materials. For instance, the synthesis of substituted pyrazolo[4,3-c]pyridine-3-ols as novel fused heterobicycles has been reported, showcasing the versatility of these synthetic approaches (P. Karthikeyan et al., 2014).

Antimicrobial and Antifungal Applications

Compounds related to pyridazine derivatives have been investigated for their antimicrobial and antifungal activities. For example, certain pyrazolo[1,5-a]pyrimidine and isoxazole derivatives incorporating a N-methylphthalimide moiety demonstrated moderate antimicrobial activity against a range of pathogens. This research opens up potential applications in developing new antimicrobial agents (F. Al-Omran et al., 2005).

Anticancer Agent Development

The exploration of pyridazine derivatives extends into the realm of anticancer research, with certain compounds showing promise as mitotic inhibitors. These findings are crucial for the development of new therapeutic agents aimed at treating cancer (Carroll Temple et al., 1987).